Cas no 1388817-05-7 (2-Amino-4,6-dichloronicotinamide)
1388817-05-7 structure
Product Name:2-Amino-4,6-dichloronicotinamide
CAS No:1388817-05-7
MF:C6H5Cl2N3O
MW:206.029398679733
CID:5692502
PubChem ID:86723134
Update Time:2023-10-13
2-Amino-4,6-dichloronicotinamide Chemical and Physical Properties
Names and Identifiers
-
- IJXCAKGJXDFDFS-UHFFFAOYSA-N
- 2-amino-4,6-dichloropyridine-3-carboxamide
- 1388817-05-7
- 2-amino-4,6-dichloronicotinamide
- SCHEMBL11293369
- 3-Pyridinecarboxamide, 2-amino-4,6-dichloro-
- 2-Amino-4,6-dichloronicotinamide
-
- Inchi: 1S/C6H5Cl2N3O/c7-2-1-3(8)11-5(9)4(2)6(10)12/h1H,(H2,9,11)(H2,10,12)
- InChI Key: IJXCAKGJXDFDFS-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=C(C=1C(N)=O)N)Cl
Computed Properties
- Exact Mass: 204.9809672g/mol
- Monoisotopic Mass: 204.9809672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 82Ų
Experimental Properties
- Density: 1.615±0.06 g/cm3(Predicted)
- Boiling Point: 315.8±42.0 °C(Predicted)
- pka: 13.68±0.50(Predicted)
2-Amino-4,6-dichloronicotinamide Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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